Cas no 959579-57-8 ((3S,4S)-4-(Furan-2-yl)pyrrolidine-3-carboxylicacid)

• Product Name: (3S,4S)-4-(Furan-2-yl)pyrrolidine-3-carboxylicacid
• CAS No: 959579-57-8
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 69697
• PubChem ID: 2762212
• Update Time: 2025-10-21

(3S,4S)-4-(Furan-2-yl)pyrrolidine-3-carboxylicacid Chemical and Physical Properties

Names and Identifiers

• (3S,4S)-4-(Furan-2-yl)pyrrolidine-3-carboxylic acid
• 4-(2-Furanyl)-pyrrolidine-3-carboxylic acid
• PL1910-1
• AKOS006323057
• PS-12745
• SCHEMBL1817462
• (3SR,4SR)-4-(Furan-2-yl)pyrrolidine-3-carboxylic acid
• MFCD06659327
• 1956318-16-3
• DTXSID80376093
• 959579-57-8
• AC-22413
• (+/-)-TRANS-4-(2-FURANYL)-PYRROLIDINE-3-CARBOXYLIC ACID
• (3S,4S)-4-(Furan-2-yl)pyrrolidine-3-carboxylicacid

• Inchi： 1S/C9H11NO3/c11-9(12)7-5-10-4-6(7)8-2-1-3-13-8/h1-3,6-7,10H,4-5H2,(H,11,12)/t6-,7-/m1/s1
• InChI Key： KMTSLALPZKTAJM-RNFRBKRXSA-N
• SMILES： O1C=CC=C1[C@@H]1CNC[C@H]1C(=O)O

Computed Properties

• Exact Mass: 181.07400
• Monoisotopic Mass: 181.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.5A^2
• XLogP3: -2.3

Experimental Properties

• Density: 1.258
• Boiling Point: 355.8°C at 760 mmHg
• Flash Point: 169°C
• Refractive Index: 1.532
• PSA: 62.47000
• LogP: 0.99600

Additional information on (3S,4S)-4-(Furan-2-yl)pyrrolidine-3-carboxylicacid

Introduction to (3S,4S)-4-(Furan-2-yl)pyrrolidine-3-carboxylic acid (CAS No. 959579-57-8)

(3S,4S)-4-(Furan-2-yl)pyrrolidine-3-carboxylic acid, identified by its CAS number 959579-57-8, is a structurally unique compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolidine class of heterocycles, which are widely recognized for their diverse biological activities and potential therapeutic applications. The specific stereochemistry at the 3S and 4S positions, combined with the presence of a furan moiety, makes this molecule of particular interest for its pharmacological properties.

The pyrrolidine scaffold is a common motif in many biologically active molecules, including natural products and synthetic drugs. Its flexibility and ability to adopt multiple conformations make it an excellent candidate for binding to biological targets such as enzymes and receptors. In particular, the (3S,4S)-4-(Furan-2-yl)pyrrolidine-3-carboxylic acid structure has been explored for its potential in modulating various biological pathways. The incorporation of a furan ring at the 4-position introduces additional electronic and steric features that can influence the compound's interactions with biological systems.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to better understand the binding modes of this compound with target proteins. Studies have suggested that the (3S,4S)-4-(Furan-2-yl)pyrrolidine-3-carboxylic acid moiety can effectively engage with hydrophobic pockets and aromatic residues in protein active sites, making it a promising candidate for drug development. The stereochemical configuration at the 3 and 4 positions appears to be crucial for optimizing binding affinity and selectivity.

One of the most compelling aspects of this compound is its potential in the development of novel therapeutic agents. The pyrrolidine-furan hybrid structure has shown promise in preliminary pharmacological screenings as a scaffold for inhibiting key enzymes involved in metabolic disorders, inflammation, and cancer. For instance, studies have indicated that derivatives of this compound may exhibit inhibitory activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in pain and inflammation.

The synthesis of (3S,4S)-4-(Furan-2-yl)pyrrolidine-3-carboxylic acid presents unique challenges due to its stereocenter configuration. Traditional synthetic routes often require careful control of reaction conditions to ensure high enantiomeric purity. Advances in asymmetric synthesis techniques have made it possible to produce this compound with high stereochemical fidelity, which is essential for its biological activity. Techniques such as chiral auxiliaries, enzymatic resolution, and transition metal-catalyzed asymmetric reactions have been employed to achieve this goal.

In addition to its potential therapeutic applications, (3S,4S)-4-(Furan-2-yl)pyrrolidine-3-carboxylic acid has also been explored as a building block for more complex drug candidates. By modifying various functional groups within the molecule, researchers can generate libraries of derivatives with tailored biological properties. This approach has been particularly useful in high-throughput screening campaigns aimed at identifying novel lead compounds for drug development.

The role of computational methods in the study of (3S,4S)-4-(Furan-2-yl)pyrrolidine-3-carboxylic acid cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided valuable insights into the structural dynamics and electronic properties of this compound. These studies have helped researchers predict how changes in the molecular structure might affect its biological activity, thereby guiding the design of more effective derivatives.

Recent clinical trials have begun to explore the potential of compounds based on the (3S,4S)-4-(Furan-2-yl)pyrrolidine-3-carboxylic acid scaffold for treating various diseases. While these trials are still in early stages, preliminary results have been encouraging, suggesting that this class of compounds may offer new therapeutic options for patients suffering from chronic conditions. The growing body of evidence supporting the efficacy and safety of these compounds makes them an attractive area for further research and development.

The future direction of research on (3S,4S)-4-(Furan-2-yl)pyrrolidine-3-carboxylic acid is likely to focus on optimizing its pharmacokinetic properties and exploring new therapeutic indications. By improving solubility, bioavailability, and metabolic stability, researchers can enhance its clinical potential. Additionally, investigating its interactions with other biological targets may uncover new avenues for drug development.

In conclusion,(3S,4S)-4-(Furan-2-yl)pyrrolidine-3-carboxylic acid (CAS No. 959579-57-8) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable scaffold for developing novel therapeutic agents. As research continues to uncover new applications for this compound,(3S, 4S) - 4(Furan - 2 - yl)pyrrolidine - 3 - carboxylic acid is poised to play an important role in addressing unmet medical needs.